![molecular formula C6H8N2O3S2 B2629244 2-((Dimethyl(oxo)-l6-sulfanylidene)amino)thiazole-4-carboxylic acid CAS No. 2174002-54-9](/img/structure/B2629244.png)
2-((Dimethyl(oxo)-l6-sulfanylidene)amino)thiazole-4-carboxylic acid
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Overview
Description
The compound “2-((Dimethyl(oxo)-l6-sulfanylidene)amino)thiazole-4-carboxylic acid” is a derivative of 2-aminothiazole . 2-aminothiazole is a heterocyclic amine featuring a thiazole core . It’s a fundamental part of some clinically applied anticancer drugs such as dasatinib and alpelisib .
Synthesis Analysis
2-aminothiazole and its derivatives can be prepared using various methods such as Hantzsch, Cook Heilborn, and Tchernic . The most frequently used method is Hantzsch’s synthesis, which involves the reaction of α-halo carbonyl compounds with thioureas or thioamides in the presence of bromine/iodine, silica chloride .Molecular Structure Analysis
The molecular structure of 2-aminothiazole consists of a thiazole core, which is a ring containing sulfur and nitrogen . The pi (π) electrons in the ring are free to move from one bond to other bonds, giving it aromatic properties .Chemical Reactions Analysis
2-aminothiazole derivatives represent a class of heterocyclic ring system that possess a broad range of activities . They have been found to exhibit potent and selective nanomolar inhibitory activity against a wide range of human cancerous cell lines .Physical and Chemical Properties Analysis
2-aminothiazole is a light yellow crystal that is soluble in water, alcohols, and diethyl ether . It has a molar mass of 100.14 g·mol −1 .Scientific Research Applications
Transformations in Organic Synthesis
- Synthesis of Pyrido Pyrimidinyl Thiazoles : Methyl 2-amino-4-(2-methoxy-2-oxo-ethyl)thiazole-5-carboxylate, a related compound, has been used to synthesize (4H-pyrido(1,2-a)pyrimidin-3-yl)thiazole-5-carboxylates, highlighting its utility in organic synthesis (Žugelj et al., 2009).
Applications in Medicinal Chemistry
Potent Dual EP2 and EP3 Agonists : Cyclic carbamate derivatives, including a similar compound, have been identified as potent dual EP2 and EP3 agonists with subtype selectivity against EP1 and EP4, showing potential in drug discovery (Kinoshita et al., 2016).
Antibacterial Beta-Lactam Antibiotics : Substituted [[3(S)-(acylamino)-2-oxo-1-azetidinyl]oxy]acetic acids, synthesized from compounds including dimethyl sulfoxide, have been shown to possess significant activity against Gram-negative bacteria, contributing to the development of new antibiotics (Woulfe & Miller, 1985).
Synthesis of Thiazolines and Cysteine Derivatives : Research has demonstrated efficient methods to synthesize thiazoline-4-carboxylates and cysteine derivatives, important for pharmaceutical applications (Nötzel et al., 2001).
Applications in Material Science
- Azo Ligands and Metal Complexes : Novel 2- [-2-(4, 5-dimethyl thiazolyl) azo] -5-dimethyl amino benzoic acid, synthesized from 2-amino-4,5- dimethyl thiazole, shows promise in material science for creating metal complexes with potential applications in bioactive materials (Waheeb et al., 2021).
Miscellaneous Applications
- Synthesis of Antifungal and Antiviral Compounds : A series of 2-amino-1,3-thiazole-4-carboxylic acid derivatives have demonstrated good antifungal and antivirus activities, offering a new strategy for control of fungi and viruses (Fengyun et al., 2015).
Mechanism of Action
While the specific mechanism of action for “2-((Dimethyl(oxo)-l6-sulfanylidene)amino)thiazole-4-carboxylic acid” is not mentioned in the search results, 2-aminothiazole derivatives have been found to exhibit potent and selective nanomolar inhibitory activity against a wide range of human cancerous cell lines .
Properties
IUPAC Name |
2-[[dimethyl(oxo)-λ6-sulfanylidene]amino]-1,3-thiazole-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2O3S2/c1-13(2,11)8-6-7-4(3-12-6)5(9)10/h3H,1-2H3,(H,9,10) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DXDIZHORBYAVSD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=NC1=NC(=CS1)C(=O)O)(=O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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